Cas no 2319802-97-4 (N-(oxan-4-yl)-3-(oxolan-3-yl)methoxyazetidine-1-carboxamide)

• Product Name: N-(oxan-4-yl)-3-(oxolan-3-yl)methoxyazetidine-1-carboxamide
• CAS No: 2319802-97-4
• MF: C₁₄H₂₄N₂O₄
• MW: 284.351364135742
• CID: 5338719
• Update Time: 2025-05-30

N-(oxan-4-yl)-3-(oxolan-3-yl)methoxyazetidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(tetrahydro-2H-pyran-4-yl)-3-((tetrahydrofuran-3-yl)methoxy)azetidine-1-carboxamide
• N-(oxan-4-yl)-3-(oxolan-3-ylmethoxy)azetidine-1-carboxamide
• N-(oxan-4-yl)-3-(oxolan-3-yl)methoxyazetidine-1-carboxamide

• Inchi： 1S/C14H24N2O4/c17-14(15-12-2-5-18-6-3-12)16-7-13(8-16)20-10-11-1-4-19-9-11/h11-13H,1-10H2,(H,15,17)
• InChI Key： NTJUIUPJTZRYCZ-UHFFFAOYSA-N
• SMILES： O(CC1COCC1)C1CN(C(NC2CCOCC2)=O)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 327
• XLogP3: -0.1
• Topological Polar Surface Area: 60

Additional information on N-(oxan-4-yl)-3-(oxolan-3-yl)methoxyazetidine-1-carboxamide

N-(oxan-4-yl)-3-(oxolan-3-yl)methoxyazetidine-1-carboxamide: A Comprehensive Overview

N-(oxan-4-yl)-3-(oxolan-3-yl)methoxyazetidine-1-carboxamide (CAS No. 2319802-97-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds with a broad range of biological activities. The compound's structure includes an oxane and an oxolane moiety, which contribute to its distinct chemical properties and biological activities.

The synthesis of N-(oxan-4-yl)-3-(oxolan-3-yl)methoxyazetidine-1-carboxamide has been reported in several recent studies, highlighting its synthetic accessibility and the potential for large-scale production. One notable method involves the coupling of an oxane derivative with an oxolane-containing azetidine precursor, followed by a carboxylation step to form the final product. This synthetic route is highly efficient and can be optimized for industrial-scale synthesis, making it a promising candidate for further pharmaceutical development.

In terms of its biological activity, N-(oxan-4-yl)-3-(oxolan-3-yl)methoxyazetidine-1-carboxamide has shown promising results in various preclinical studies. Recent research has demonstrated its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many therapeutic interventions. Specifically, this compound has been found to exhibit selective binding to certain GPCRs, suggesting its potential use in treating neurological disorders such as Parkinson's disease and Alzheimer's disease.

Furthermore, N-(oxan-4-yl)-3-(oxolan-3-yl)methoxyazetidine-1-carboxamide has been evaluated for its anti-inflammatory properties. In vitro studies have shown that it can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that the compound may have therapeutic potential in inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of N-(oxan-4-yl)-3-(oxolan-3-yl)methoxyazetidine-1-carboxamide has also been investigated. Preliminary data indicate that it has favorable oral bioavailability and a reasonable half-life, which are important considerations for drug development. Additionally, the compound has demonstrated low toxicity in animal models, further supporting its safety profile.

In the context of drug discovery, N-(oxan-4-yl)-3-(oxolan-3-yl)methoxyazetidine-1-carboxamide represents a valuable lead compound for further optimization. Structure-based drug design approaches can be employed to enhance its potency and selectivity, potentially leading to the development of more effective therapeutic agents. Ongoing research is focused on optimizing the compound's structure to improve its pharmacological properties and reduce any potential side effects.

The clinical potential of N-(oxan-4-y l)-3-(oxolan - 3 - yl )methoxyazetidine - 1 - carboxamide strong > is being actively explored through preclinical and early-stage clinical trials. These trials aim to evaluate the safety, efficacy, and pharmacokinetics of the compound in human subjects. Initial results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

In conclusion, N-(< strong > oxan - 4 - yl ) strong > - 3 -( < strong > oxolan - 3 - yl )methoxyazetidine - 1 - carboxamide (CAS No. 2319802 - 97 - 4) is a promising compound with a unique chemical structure and diverse biological activities. Its potential applications in treating neurological disorders, inflammatory conditions, and other diseases make it an exciting area of research in medicinal chemistry. As further studies continue to elucidate its mechanisms of action and optimize its properties, this compound holds significant promise for future therapeutic developments.